4-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazine-1-carbonyl)-1H-imidazol-2(3H)-one

• IUPAC Name: 4-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazine-1-carbonyl]-1,3-dihydroimidazol-2-one
• InChI: InChI=1S/C14H15N9O2/c24-13(10-6-16-14(25)20-10)22-3-1-21(2-4-22)11-5-12(18-8-17-11)23-9-15-7-19-23/h5-9H,1-4H2,(H2,16,20,25)
• InChI Key: FETQEHQHZPOWMY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)C4=CNC(=O)N4
• Molecular Formula: C14H15N9O2
• Molecular Weight: 341.33 g/mol

Description

4-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazine-1-carbonyl)-1H-imidazol-2(3H)-one is a useful research compound. Its molecular formula is C14H15N9O2 and its molecular weight is 341.335. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The synthesis and in vitro antiproliferative activity of derivatives related to the compound have been investigated for their effects against human cancer cell lines. A study highlighted a series of derivatives showing good activity on all tested cell lines except one, suggesting potential as anticancer agents. This indicates ongoing research into the compound's utility in oncology, particularly for its antiproliferative effects on various cancer types (L. Mallesha et al., 2012).

Insecticidal Agents

Derivatives have also been synthesized with the aim of utilizing them as insecticidal agents. One study synthesized a novel series of biologically active heterocyclic compounds, demonstrating significant toxic effects against the cotton leafworm, Spodoptera littoralis. These findings suggest the compound's derivatives could contribute to agricultural chemistry, offering new solutions for pest control (Nanees N. Soliman et al., 2020).

Antimicrobial Activity

The compound's derivatives have been evaluated for antimicrobial activity, showcasing a broad spectrum of action against both gram-positive and gram-negative bacteria. This suggests potential applications in developing new antimicrobial agents, which is critical given the rising concern over antibiotic resistance (A. Bhatt et al., 2016).

Antihistaminic and Anti-inflammatory Activity

Research has explored the synthesis of derivatives for their antihistaminic activity and inhibitory effect on eosinophil infiltration. This dual functionality indicates potential therapeutic applications in treating conditions like atopic dermatitis and allergic rhinitis, highlighting the compound's relevance in the development of new anti-inflammatory and antihistamine drugs (M. Gyoten et al., 2003).